![molecular formula CH4BP+ B082472 Boranylidene(methyl)phosphanium CAS No. 14975-23-6](/img/structure/B82472.png)
Boranylidene(methyl)phosphanium
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Boranylidene(methyl)phosphanium is a chemical compound with the molecular formula CH8BP . It is also known by other names such as Methylphosphin-boran and methylphosphine borane .
Synthesis Analysis
The synthesis of this compound involves Methylphosphin . The literature suggests that the synthesis of similar phosphorus compounds has been achieved through various methods .Physical And Chemical Properties Analysis
This compound has a molecular weight of 61.85900 . Other physical and chemical properties such as density, boiling point, and melting point are not available .Future Directions
While specific future directions for Boranylidene(methyl)phosphanium are not mentioned in the search results, phosphorus ylides, which are related compounds, have shown potential in stabilizing reactive compounds such as cations and low-valent main group species . This suggests potential avenues for future research.
properties
CAS RN |
14975-23-6 |
---|---|
Molecular Formula |
CH4BP+ |
Molecular Weight |
57.83 g/mol |
IUPAC Name |
boranylidene(methyl)phosphanium |
InChI |
InChI=1S/CH4BP/c1-3-2/h3H,1H3/q+1 |
InChI Key |
YPMJBIURPWHOCR-UHFFFAOYSA-N |
SMILES |
B=[PH+]C |
Canonical SMILES |
[B]=[PH+]C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.